Cas no 2580091-23-0 ([(3R,4R)-3-(Cyanomethyl)piperidin-4-yl] benzoate;hydrochloride)

• Product Name: [(3R,4R)-3-(Cyanomethyl)piperidin-4-yl] benzoate;hydrochloride
• CAS No: 2580091-23-0
• MF: C₁₄H₁₇ClN₂O₂
• MW: 280.749982595444
• CID: 5360088
• Update Time: 2025-07-11

[(3R,4R)-3-(Cyanomethyl)piperidin-4-yl] benzoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(3R,4R)-3-(Cyanomethyl)piperidin-4-yl] benzoate;hydrochloride
• Z4873016119
• rac-(3R,4R)-3-(cyanomethyl)piperidin-4-yl benzoate hydrochloride

• Inchi： 1S/C14H16N2O2.ClH/c15-8-6-12-10-16-9-7-13(12)18-14(17)11-4-2-1-3-5-11;/h1-5,12-13,16H,6-7,9-10H2;1H/t12-,13-;/m1./s1
• InChI Key： UMFPVMMZIHIFPR-OJERSXHUSA-N
• SMILES： Cl.O(C(C1C=CC=CC=1)=O)[C@@H]1CCNC[C@H]1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Topological Polar Surface Area: 62.1

Additional information on [(3R,4R)-3-(Cyanomethyl)piperidin-4-yl] benzoate;hydrochloride

[(3R,4R)-3-(Cyanomethyl)piperidin-4-yl] benzoate;hydrochloride: A Comprehensive Overview

The compound with CAS No. 2580091-23-0, commonly referred to as [(3R,4R)-3-(Cyanomethyl)piperidin-4-yl] benzoate;hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The benzoate moiety, combined with the piperidine ring system, contributes to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of chiral centers in this compound, particularly the (3R,4R) configuration of the piperidine ring. This stereochemistry plays a crucial role in determining the compound's pharmacokinetic properties and its interaction with biological targets. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics, to elucidate the binding mechanisms of this compound with various enzymes and receptors.

The synthesis of [(3R,4R)-3-(Cyanomethyl)piperidin-4-yl] benzoate;hydrochloride involves a multi-step process that includes the formation of the piperidine ring and subsequent functionalization. Key steps include the alkylation of a chiral amine precursor and the introduction of the cyanomethyl group. The use of enantioselective catalysts has been pivotal in achieving high optical purity, which is essential for its application in asymmetric catalysis and chiral resolution.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its ability to undergo various transformations, such as nucleophilic substitution and conjugate addition, makes it a versatile intermediate in organic synthesis. Recent research has demonstrated its utility in constructing bioactive compounds with intricate architectures.

In terms of biological activity, [(3R,4R)-3-(Cyanomethyl)piperidin-4-yl] benzoate;hydrochloride has shown selective inhibition against certain kinases and proteases. These findings suggest its potential as a lead compound for developing novel therapeutic agents. Preclinical studies have also indicated that this compound exhibits favorable pharmacokinetic profiles, including good absorption and moderate clearance rates.

The integration of green chemistry principles into the synthesis of this compound has been another area of focus. Researchers have explored the use of environmentally friendly solvents and catalysts to minimize waste and improve efficiency. These efforts align with the growing demand for sustainable practices in chemical manufacturing.

Furthermore, the stereochemical integrity of [(3R,4R)-3-(Cyanomethyl)piperidin-4-yl] benzoate;hydrochloride has been rigorously studied using techniques such as X-ray crystallography and NMR spectroscopy. These analyses have provided valuable insights into its three-dimensional structure and conformational flexibility.

In conclusion, [(3R,4R)-3-(Cyanomethyl)piperidin-4-yl] benzoate;hydrochloride represents a fascinating example of how modern chemical synthesis can yield compounds with both structural complexity and functional versatility. Its continued exploration across diverse scientific disciplines underscores its significance as a valuable tool in contemporary research.